Cas no 958759-75-6 ((5z,9α,13e)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic A Cid)

• Product Name: (5z,9α,13e)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic A Cid
• CAS No: 958759-75-6
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 1988409
• PubChem ID: 5283096
• Update Time: 2025-07-15

(5z,9α,13e)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic A Cid Chemical and Physical Properties

Names and Identifiers

• (5Z,9α,13E)-9-Hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic a cid
• 11-deoxy-11-methylene-15-keto Prostaglandin D2
• CHEBI:165299
• LMFA03010104
• 11-deoxy-11-methylene-15-keto PGD2
• HMS3648M19
• 9S-hydroxy-11-mehylene-15-oxo-5Z,13E-prostadienoic acid
• SR-01000946245-1
• PD021337
• SR-01000946245
• 11-deoxy-11-methylene-15-keto-PGD2
• 9alpha-hydroxy-11-methylene-15-oxo-prosta-5Z,13E-dien-1-oicacid
• 11-deoxy-11-methylene-15-keto-Prostaglandin D2
• (Z)-7-[(1R,2R,5S)-5-hydroxy-3-methylidene-2-[(E)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• 958759-75-6
• (5z,9α,13e)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic A Cid

• Inchi： 1S/C21H32O4/c1-3-4-7-10-17(22)13-14-18-16(2)15-20(23)19(18)11-8-5-6-9-12-21(24)25/h5,8,13-14,18-20,23H,2-4,6-7,9-12,15H2,1H3,(H,24,25)/b8-5-,14-13+/t18-,19+,20-/m0/s1
• InChI Key： SAAKCJFTIGHOEX-WQXLGBCHSA-N
• SMILES： O[C@H]1CC(=C)[C@H](/C=C/C(CCCCC)=O)[C@H]1C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 348.23005950g/mol
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Additional information on (5z,9α,13e)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic A Cid

(5Z,9α,13E)-9-Hydroxy-11-Methylene-15-Oxoprosta-5,13-Dien-1-Oic Acid: A Comprehensive Overview

The compound with CAS No. 958759-75-6, known as (5Z,9α,13E)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic acid, is a highly specialized and bioactive molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of prostaglandins, a group of lipid compounds that play crucial roles in various physiological processes. The prosta prefix in its name denotes its structural relationship to prostaglandins, while the dien and oic acid components highlight its double bond and carboxylic acid functionalities.

Recent studies have focused on the biological activity of this compound, particularly its potential as a modulator of inflammatory responses. Prostaglandins are well-known for their role in inflammation, pain regulation, and immune system modulation. The 9-hydroxy group in this molecule is hypothesized to contribute significantly to its bioactivity by enhancing its ability to interact with cellular receptors. Researchers have employed advanced computational methods, such as molecular docking and dynamic simulations, to elucidate the binding mechanisms of this compound with target proteins.

The synthesis of (5Z,9α,13E)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic acid has been a topic of interest due to its complex structure. Traditional synthetic approaches often involve multi-step reactions with stringent stereochemical control to achieve the correct configuration at the 9α position. However, recent advancements in asymmetric catalysis have simplified the synthesis process, enabling higher yields and improved stereochemical outcomes. These methods are now being explored for scalability in industrial settings.

One of the most promising applications of this compound lies in its potential as a therapeutic agent for inflammatory diseases. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its anti-inflammatory properties have been compared to those of established drugs like aspirin and ibuprofen, with early results suggesting comparable efficacy at lower doses.

Another area of active research is the investigation of this compound's role in neurodegenerative diseases. Emerging evidence suggests that prostaglandin derivatives may play a protective role against neurotoxicity by modulating glutamate signaling and reducing oxidative stress. The methylene group at position 11 is thought to enhance the molecule's stability and bioavailability, making it a strong candidate for further exploration in this domain.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms in this molecule. These studies have confirmed the presence of conjugated double bonds (prosta-5,13-dien) that are critical for its electronic properties and reactivity.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for (5Z,9α,13E)-9-hydroxy-11-methylene-15-oxoprosta-5,13-dien-1-oic acid. Its unique combination of structural features makes it an ideal candidate for drug development programs targeting chronic inflammatory conditions and neurodegenerative disorders.

In conclusion, the compound with CAS No. 958759-75-6 represents a significant advancement in prostaglandin chemistry. Its intricate structure and diverse biological activities underscore its potential as a versatile tool in both research and clinical settings. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this molecule is poised to make a substantial impact on the field of medicinal chemistry.